Cas no 2172129-27-8 (tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate
• CAS No: 2172129-27-8
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6052235
• PubChem ID: 165469522
• Update Time: 2025-08-02

tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate
• EN300-1288465
• 2172129-27-8

• Inchi： 1S/C11H21NO2S/c1-8-9(15)6-5-7-12(8)10(13)14-11(2,3)4/h8-9,15H,5-7H2,1-4H3
• InChI Key： IHZHEYUSRLOSHN-UHFFFAOYSA-N
• SMILES： SC1CCCN(C(=O)OC(C)(C)C)C1C

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate (CAS No. 2172129-27-8)

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate (CAS No. 2172129-27-8) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to as a piperidine derivative, is a key building block in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular framework combines a tert-butyl carbamate group with a sulfanyl (thiol) functionality, making it a valuable intermediate for drug discovery and material science.

The tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate structure features a six-membered piperidine ring, which is a common motif in many pharmaceuticals. The presence of the sulfanyl group at the 3-position introduces reactivity that can be exploited for further functionalization, such as forming disulfide bonds or participating in nucleophilic substitution reactions. Researchers are particularly interested in this compound for its potential role in designing protease inhibitors, kinase modulators, and other therapeutic agents targeting neurological and metabolic disorders.

Recent trends in organic synthesis highlight the growing demand for sulfur-containing heterocycles, and tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate fits perfectly into this category. Its thiol group offers a handle for conjugation chemistry, enabling the creation of complex architectures like peptide mimics and small-molecule probes. This aligns with the current focus on click chemistry and bioconjugation techniques, which are widely used in chemical biology and drug delivery systems.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound ensures stability during multi-step reactions, a feature highly valued in medicinal chemistry. The Boc group can be selectively removed under mild acidic conditions, allowing for further modifications without disrupting the sulfanyl functionality. This property makes tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate a preferred choice for constructing peptidomimetics and scaffold diversification in combinatorial libraries.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate, such as catalytic hydrogenation or enzymatic approaches. These efforts address the increasing emphasis on eco-friendly synthesis and reduced waste generation in the chemical industry. Additionally, the compound's compatibility with flow chemistry setups makes it suitable for high-throughput screening and industrial-scale production.

The pharmaceutical industry is particularly interested in the potential of tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate to serve as a precursor for central nervous system (CNS) drugs. Its piperidine scaffold is prevalent in many CNS-active compounds, and the thiol group can enhance binding affinity to biological targets. Recent studies have also investigated its role in metal chelation, which could be relevant for designing therapeutics targeting oxidative stress-related diseases.

Analytical characterization of tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The growing adoption of machine learning in chemical analysis has further streamlined the identification and optimization of such intermediates.

In summary, tert-butyl 2-methyl-3-sulfanylpiperidine-1-carboxylate (CAS No. 2172129-27-8) represents a versatile and valuable intermediate in modern synthetic chemistry. Its unique combination of a Boc-protected piperidine core and a sulfanyl group opens doors to diverse applications, from drug discovery to material science. As research continues to uncover new synthetic routes and biological activities, this compound is poised to remain a focal point in the development of next-generation therapeutics and functional materials.